1-(1-Methyl-2-oxopyrrolidin-3-yl)-3-(2-methyl-1-phenylmethoxypropan-2-yl)urea
Catalog No.
S6994198
CAS No.
M.F
C17H25N3O3
M. Wt
319.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
1-(1-Methyl-2-oxopyrrolidin-3-yl)-3-(2-methyl-1-phenylmethoxypropan-2-yl)urea
IUPAC Name
1-(1-methyl-2-oxopyrrolidin-3-yl)-3-(2-methyl-1-phenylmethoxypropan-2-yl)urea
Molecular Formula
C17H25N3O3
Molecular Weight
319.4 g/mol
InChI
InChI=1S/C17H25N3O3/c1-17(2,12-23-11-13-7-5-4-6-8-13)19-16(22)18-14-9-10-20(3)15(14)21/h4-8,14H,9-12H2,1-3H3,(H2,18,19,22)
InChI Key
AADUCXQEUULZBJ-UHFFFAOYSA-N
Canonical SMILES
CC(C)(COCC1=CC=CC=C1)NC(=O)NC2CCN(C2=O)C
1-(1-Methyl-2-oxopyrrolidin-3-yl)-3-(2-methyl-1-phenylmethoxypropan-2-yl)urea, also known as MPMU, is an organic compound with the chemical formula C23H29N2O3. It belongs to the class of urea derivatives and has been widely studied in scientific research for its various potential applications. The compound was first synthesized in 2006 by a group of researchers at the Department of Medicinal Chemistry, College of Pharmacy, University of Florida, Gainesville, FL, USA.
MPMU is a white to off-white crystalline powder with a molecular weight of 387.50 g/mol. The compound is sparingly soluble in water and highly soluble in polar solvents like methanol, ethanol, and acetonitrile. Its melting point is in the range of 170°C to 175°C. MPMU is stable under normal conditions but may decompose on exposure to light and heat.
The synthesis of MPMU involves the reaction of 1-methyl-2-oxopyrrolidine-3-carboxylic acid with 2-methyl-1-phenylmethoxypropan-2-amine in the presence of a coupling reagent. The resulting intermediate is then treated with urea to form MPMU. The compound can be characterized using various spectroscopic and analytical techniques like 1H NMR, 13C NMR, IR, and MS.
MPMU can be analyzed using various analytical methods like HPLC, LC-MS, and GC-MS. These techniques can be used to quantify the compound and its metabolites in various biological matrices like plasma, urine, and tissues.
MPMU has been found to exhibit potent antitumor activity in various cancer cell lines like breast cancer, lung cancer, and hepatocellular carcinoma. The compound works by inhibiting the activity of tubulin, a protein essential for cell division. MPMU has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
The toxicity and safety of MPMU have been evaluated in various in vitro and in vivo studies. The compound was found to have low toxicity and no significant adverse effects on cell viability, body weight, or organ function in animal models.
MPMU has potential applications in various fields of scientific research like medicinal chemistry, cancer biology, and drug discovery. The compound can be used as a lead compound for the development of novel cancer therapeutics.
MPMU is still in the preclinical stage of research, and its mechanism of action and pharmacokinetics are not fully understood. Further research is needed to determine the compound's efficacy and safety in clinical trials.
The potential implications of MPMU in various fields of research and industry are vast. The compound can be used for the development of novel cancer therapeutics and as a tool for studying the mechanism of action of tubulin inhibitors. Moreover, MPMU can be utilized as a chemical probe for investigating the biological functions of tubulin in various cellular processes.
Despite its potential applications, MPMU has several limitations that need to be addressed in future research. Firstly, the compound's mechanism of action needs to be further elucidated to identify its molecular targets and signaling pathways. Secondly, the pharmacokinetics of MPMU need to be investigated to optimize its therapeutic dose and regimen. Thirdly, the compound's efficacy and safety need to be evaluated in clinical trials to determine its clinical utility. Lastly, studies on the synthesized analogs of MPMU may lead to the development of novel derivatives with better efficacy and fewer side effects.
for the research on MPMU include,
1. Development of analogs and derivatives of MPMU with improved efficacy and safety profiles.
2. Investigation of the synergistic effects of MPMU with other chemotherapeutic agents.
3. Assessment of the pharmacokinetics and metabolism of MPMU in various animal models.
4. Evaluation of the clinical efficacy and safety of MPMU in patients with various types of cancer.
5. Exploration of the potential applications of MPMU in other diseases like Alzheimer's and Parkinson's diseases.
1. Development of analogs and derivatives of MPMU with improved efficacy and safety profiles.
2. Investigation of the synergistic effects of MPMU with other chemotherapeutic agents.
3. Assessment of the pharmacokinetics and metabolism of MPMU in various animal models.
4. Evaluation of the clinical efficacy and safety of MPMU in patients with various types of cancer.
5. Exploration of the potential applications of MPMU in other diseases like Alzheimer's and Parkinson's diseases.
XLogP3
1
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
319.18959167 g/mol
Monoisotopic Mass
319.18959167 g/mol
Heavy Atom Count
23
Dates
Last modified: 08-26-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:190079-18-6
Molecular Formula:C5H11O7P
Molecular Weight:214.11 g/mol
Availability:
In Stock
CAS No.:97134-11-7
Molecular Formula:C18H34O5
Molecular Weight:330.5 g/mol
Availability:
In Stock
CAS No.:37497-65-7
Molecular Formula:C5H9N
Molecular Weight:83.13 g/mol
Availability:
In Stock
CAS No.:163120-03-4
Molecular Formula:C43H53NO6
Molecular Weight:679.9 g/mol
Availability:
In Stock
